Cas no 1820705-85-8 (3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride)

• Product Name: 3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride
• CAS No: 1820705-85-8
• MDL: MFCD29037835
• CID: 4619445
• Update Time: 2025-06-10

3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride
• 3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride

• MDL： MFCD29037835

Additional information on 3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride

Comprehensive Overview of 3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride (CAS No. 1820705-85-8)

3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride (CAS No. 1820705-85-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bicyclic structure and pyrimidine moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and biological activity, which make it a promising candidate for targeting specific enzymes or receptors.

The compound's structural complexity and functional groups contribute to its versatility in medicinal chemistry. With the increasing demand for novel therapeutics, 3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride is frequently studied in the context of central nervous system (CNS) disorders and neuropharmacology. Its 8-azabicyclo[3.2.1]octane scaffold is reminiscent of tropane alkaloids, which are known for their pharmacological effects, further driving interest in this molecule.

In recent years, the scientific community has focused on optimizing the synthetic pathways for 3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride to improve yield and purity. Advances in green chemistry and catalytic methods have been applied to reduce environmental impact while maintaining efficiency. This aligns with the broader trend of sustainable drug development, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, researchers are investigating how 3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride can be tailored to individual genetic profiles. This is particularly relevant given the growing popularity of AI-driven drug design, where computational models predict molecular behavior to accelerate discovery.

From a commercial perspective, 3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride is often sourced by laboratories and pharmaceutical companies for high-throughput screening (HTS) campaigns. Its inclusion in compound libraries highlights its perceived value in identifying new lead compounds. Additionally, its dihydrochloride salt form enhances solubility, a critical factor in in vitro and in vivo studies.

Safety and regulatory compliance are also key considerations when working with 3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its stability. Researchers often search for material safety data sheets (MSDS) and analytical data to ensure safe usage in experiments.

In summary, 3-(Pyrimidin-4-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride (CAS No. 1820705-85-8) represents a fascinating subject of study in modern chemistry and pharmacology. Its multifunctional design and broad applicability make it a valuable tool for scientists aiming to address unmet medical needs. As research progresses, this compound may play a pivotal role in the next generation of therapeutic agents.